Cas no 2171695-33-1 (3-(4-carboxyphenyl)piperidine-2-carboxylic acid)

• Product Name: 3-(4-carboxyphenyl)piperidine-2-carboxylic acid
• CAS No: 2171695-33-1
• MF: C₁₃H₁₅NO₄
• MW: 249.262503862381
• CID: 6358868
• PubChem ID: 165865782
• Update Time: 2025-10-28

3-(4-carboxyphenyl)piperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-carboxyphenyl)piperidine-2-carboxylic acid
• 2171695-33-1
• EN300-1476843

• Inchi： 1S/C13H15NO4/c15-12(16)9-5-3-8(4-6-9)10-2-1-7-14-11(10)13(17)18/h3-6,10-11,14H,1-2,7H2,(H,15,16)(H,17,18)
• InChI Key： OXMBFEATGWHUJG-UHFFFAOYSA-N
• SMILES： OC(C1C(C2C=CC(C(=O)O)=CC=2)CCCN1)=O

Computed Properties

• Exact Mass: 249.10010796g/mol
• Monoisotopic Mass: 249.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 86.6Ų

Additional information on 3-(4-carboxyphenyl)piperidine-2-carboxylic acid

3-(4-Carboxyphenyl)Piperidine-2-Carboxylic Acid: A Comprehensive Overview

3-(4-Carboxyphenyl)Piperidine-2-Carboxylic Acid is a compound with the CAS number 2171695-33-1, and it represents a significant molecule in the field of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a piperidine ring with two carboxylic acid groups at specific positions. The presence of these functional groups makes it a versatile molecule with potential applications in drug design, material science, and other related fields.

The molecular structure of 3-(4-Carboxyphenyl)Piperidine-2-Carboxylic Acid is intriguing. The piperidine ring, a six-membered saturated ring containing one nitrogen atom, serves as the backbone of the molecule. Attached to this ring are two carboxylic acid groups: one at the 2-position of the piperidine and another at the 4-position of the phenyl group. This arrangement not only imparts structural stability but also introduces functional diversity. The carboxylic acid groups are highly reactive, enabling this compound to participate in various chemical reactions, such as esterification, amidation, and polymerization.

Recent studies have highlighted the potential of 3-(4-Carboxyphenyl)Piperidine-2-Carboxylic Acid in drug development. Researchers have explored its ability to act as a scaffold for creating bioactive molecules. For instance, its nitrogen-containing ring can serve as a binding site for metal ions or other pharmacophores, making it a promising candidate for designing metalloenzyme inhibitors or ion channel modulators. Additionally, the phenyl group provides aromaticity, which can enhance the molecule's stability and bioavailability.

In terms of synthesis, 3-(4-Carboxyphenyl)Piperidine-2-Carboxylic Acid can be prepared through several routes. One common method involves the nucleophilic substitution of an appropriate precursor with an amine derivative followed by oxidation to introduce the carboxylic acid groups. Another approach utilizes cyclization reactions, where amino acids or related compounds are used to form the piperidine ring. These methods have been optimized in recent years to improve yield and purity, making this compound more accessible for research purposes.

The pharmacological properties of 3-(4-Carboxyphenyl)Piperidine-2-Carboxylic Acid have been a focal point of recent investigations. Studies have demonstrated that this compound exhibits moderate activity against certain enzymes and receptors, suggesting its potential as a lead compound in drug discovery. For example, its ability to inhibit histone deacetylases (HDACs) has been explored in preclinical models, indicating its role in epigenetic regulation and cancer therapy.

Beyond pharmacology, 3-(4-Carboxyphenyl)Piperidine-2-Carboxylic Acid has shown promise in materials science. Its ability to form self-assembled structures or coordinate with metal ions makes it a candidate for designing novel materials with tailored properties. For instance, researchers have investigated its use in creating stimuli-responsive polymers or nanomaterials for drug delivery systems.

In conclusion, 3-(4-Carboxyphenyl)Piperidine-2-Carboxylic Acid is a multifaceted compound with significant potential across various scientific domains. Its unique structure, reactivity, and biological activity make it an attractive target for further research. As advancements in synthetic methods and biological screening continue to evolve, this compound is poised to play an increasingly important role in both academic and industrial settings.